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Compound of Interest

Compound Name: Calphostin C

Cat. No.: B1678507

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the preparation and storage of Calphostin C stock
solutions. Calphostin C is a potent and highly specific, cell-permeable inhibitor of Protein
Kinase C (PKC), making it a valuable tool in signal transduction research and cancer studies.

Calphostin C, derived from the fungus Cladosporium cladosporioides, exerts its inhibitory
effect by competing with diacylglycerol (DAG) and phorbol esters for their binding site on the
regulatory domain of PKC.[1][2] Notably, its inhibitory action is light-dependent, requiring
exposure to light for full activation.[1]

Quantitative Data Summary

For ease of reference, the key quantitative data for Calphostin C are summarized in the table
below.
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Property Value Source
Molecular Weight 790.76 g/mol [3]
IC50 for PKC 50 nM [1][2]13]
Purity >95% (HPLC) [31[4]
Soluble in DMSO, ethanol,
methanol, and
Solubility dimethylformamide (DMF).[1] N/A
[2][3][4] Poorly soluble in
water.[4]
Appearance Dark red to brown solid [4]

Experimental Protocols

Preparation of a 1 mM Calphostin C Stock Solution in

DMSO

This protocol describes the preparation of a 1 mM stock solution of Calphostin C using

Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:

Calphostin C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Pipettes and sterile filter tips

Procedure:

o Equilibrate: Allow the vial of Calphostin C powder to reach room temperature before

opening to prevent condensation.
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» Weighing: Accurately weigh out 1 mg of Calphostin C powder using a precision balance and
transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Based on the molecular weight of Calphostin C (790.76 g/mol ), calculate
the volume of DMSO needed to achieve a 1 mM concentration. To prepare a 1 mM solution
from 1 mg of Calphostin C, add 1.26 mL of DMSO.

» Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the
Calphostin C powder.

» Vortexing: Vortex the solution thoroughly until the Calphostin C is completely dissolved.
Gentle warming and sonication can be used to aid dissolution if necessary.[5]

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-
protected microcentrifuge tubes. This minimizes freeze-thaw cycles and light exposure.

o Labeling: Clearly label each aliquot with the name of the compound (Calphostin C),
concentration (1 mM), solvent (DMSO), date of preparation, and your initials.

Storage and Stability
Proper storage is crucial to maintain the activity of Calphostin C.
e Solid Form: The lyophilized powder should be stored at -20°C and is stable for at least four

years under these conditions.[1] Some suppliers recommend storage at +4°C with
desiccation.[3]

o Stock Solutions: Aliquots of the stock solution should be stored at -20°C.[2][3][4][6] Under
these conditions, the solution is generally stable for up to one month.[3][6] Some sources
suggest stability for up to six months at -20°C.[2] It is recommended to use freshly prepared
solutions whenever possible.[3][6] Before use, thaw the aliquots at room temperature and
ensure any precipitate is fully dissolved.[3]

Visualizations
Experimental Workflow for Calphostin C Stock Solution
Preparation
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Stock Solution Preparation
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PKC Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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